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Compound of Interest

Compound Name: Trypanothione synthetase-IN-2

Cat. No.: B14882900 Get Quote

Essential Safety and Handling Guide for
Trypanothione Synthetase-IN-2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Trypanothione synthetase-IN-2. The following

procedures are based on standard safety protocols for handling novel research chemicals

where a specific Safety Data Sheet (SDS) is not available. A thorough risk assessment should

be conducted before beginning any work.

Compound Data
Trypanothione synthetase-IN-2 is an inhibitor of Leishmania infantum trypanothione

synthetase (TryS), an enzyme essential for the survival of certain parasites.[1][2] It is not

intended for human use.[1]
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Property Value Source

Molecular Formula C41H69N7O11 [1]

Molecular Weight 836.03 g/mol [1]

CAS Number 3033799-60-6 [1]

Inhibitory Activity (IC50)

5.4 µM against L. infantum

Trypanothione Synthetase

(TryS)

[1]

Leishmanicidal Activity (EC50)

7.3 ± 0.5 µM (axenic

amastigotes)17.9 ± 0.4 µM

(intracellular amastigotes)

[1]

Cytotoxicity (CC50) >75 µM against HepG2 cells [1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and essential barrier against exposure after all other

control measures have been implemented.[3] Always inspect PPE for damage before use.[4]
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PPE Category Specification & Rationale

Hand Protection

Wear chemically resistant, powder-free nitrile

gloves.[5][6] Thicker gloves generally offer

better protection.[3] Change gloves every 30-60

minutes or immediately if contamination is

known or suspected.[3] Avoid PVC gloves as

they offer little chemical protection.[3]

Eye & Face Protection

Use safety glasses with side-shields at a

minimum.[7] For tasks with a higher risk of

splashes, a face shield provides more

comprehensive protection for the face and eyes.

[3]

Body Protection

Wear a lab coat to protect skin and clothing.[6]

For handling larger quantities or in situations

with a higher risk of spills, consider disposable

gowns with cuffed sleeves to provide a better

seal with gloves.[3]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure.[4][8] If dusts are generated and

ventilation is inadequate, a NIOSH-certified N-

95 or N-100 particle mask may be necessary.[3]

[7] Surgical masks do not offer protection from

chemical exposure.[3]

Footwear

Closed-toe shoes must be worn at all times in

the laboratory.[4] Do not wear sandals or

perforated shoes.[4]

Operational Plans
Adherence to strict operational protocols is critical for ensuring safety and experimental

integrity.

Handling and Use
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Designated Area: Handle Trypanothione synthetase-IN-2 in a designated area, such as a

chemical fume hood, to contain any potential spills or aerosols.[4][9]

Avoid Exposure: Do not smell or taste the chemical.[4] Avoid all direct contact with skin and

eyes.[7]

Personal Hygiene: Wash hands thoroughly after handling the compound, before breaks, and

at the end of the shift.[4][7] Do not eat, drink, smoke, or apply cosmetics in the laboratory.[4]

Labeling: Ensure the container is clearly labeled with the chemical name and any known

hazards.[9] Upon receipt and opening, containers should be dated.[10][11]

Storage Plan
Proper storage is essential to maintain compound integrity and prevent accidents.

Location: Store in a cool, dry, and well-ventilated area away from heat sources or direct

sunlight.[10] Do not store on benchtops where containers can be easily knocked over.[10]

Container: Keep the container tightly sealed to prevent contamination and exposure.[7]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,

acids, and bases.[9][11]

Inventory: Minimize the quantity of the chemical stored in the lab to only what is actively

needed.[10][11] Maintain an accurate inventory to track usage and disposal.

Spill Management
In the event of a spill, follow these procedures immediately:

Alert Personnel: Notify others in the immediate area of the spill.[9]

Evacuate (if necessary): For large or highly hazardous spills, evacuate the area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[9]
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Contain Spill: Use an appropriate absorbent material (e.g., sand, vermiculite) to contain the

spill.[7]

Clean-Up: Wearing appropriate PPE, carefully collect the absorbent material and spilled

substance. Clean the affected area thoroughly.

Disposal: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.

Disposal Plan
All waste containing Trypanothione synthetase-IN-2 must be treated as hazardous chemical

waste.

Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, and absorbent pads, in a designated and clearly labeled hazardous waste container.

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Disposal: Dispose of the waste through your institution's authorized hazardous waste

disposal service, following all local and national regulations.[9]

Visualized Protocols and Pathways
Experimental Workflow
The following diagram outlines a typical workflow for screening a chemical inhibitor like

Trypanothione synthetase-IN-2 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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